![molecular formula C15H16N2O2 B1209059 2-phenoxy-N-(2-pyridinyl)butanamide](/img/structure/B1209059.png)
2-phenoxy-N-(2-pyridinyl)butanamide
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Overview
Description
2-phenoxy-N-(2-pyridinyl)butanamide is an aromatic ether.
Scientific Research Applications
1. Synthesis and Gastric Acid Antisecretory Activity
A study by Ueda et al. (1991) explored the synthesis of N-[3-(3-(Piperidinomethyl)phenoxy)propyl]butanamides, including compounds related to 2-phenoxy-N-(2-pyridinyl)butanamide. These compounds showed significant gastric acid antisecretory activity in rats, suggesting their potential in treating conditions like ulcers.
2. Precursor for Heterocyclic Compounds
Fadda, Abdel‐Galil, and Elattar (2015) highlighted the use of 3-oxo-N-(pyridin-2-yl)butanamide compounds, closely related to 2-phenoxy-N-(2-pyridinyl)butanamide, in the synthesis of heterocyclic compounds. This includes their role as precursors in synthesizing various heterocyclic structures, indicating their importance in chemical synthesis and pharmaceuticals (Fadda, Abdel‐Galil, & Elattar, 2015).
3. Antifungal Activities
Lee et al. (1999) researched N‐Aryl‐4‐phenyl‐3‐(4‐phenoxyphenyl)butanamides, chemically similar to 2-phenoxy-N-(2-pyridinyl)butanamide. These compounds demonstrated significant antifungal activities against various fungi, including Pyricularia oryzae and Erysiphe graminis, at high concentrations (Lee, Kim, Cheong, & Chung, 1999).
4. Enzymatic Preparation of Pharmaceutical Precursors
Grill et al. (2021) described the use of Gordonia hydrophobica nitrile hydratase for the enantioselective preparation of pharmaceutical precursors, including 2-(pyrrolidine-1-yl)butanamide, showcasing the application of 2-phenoxy-N-(2-pyridinyl)butanamide related compounds in medicinal chemistry (Grill, Horvat, Schwab, Gross, Donsbach, & Winkler, 2021).
properties
Product Name |
2-phenoxy-N-(2-pyridinyl)butanamide |
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Molecular Formula |
C15H16N2O2 |
Molecular Weight |
256.3 g/mol |
IUPAC Name |
2-phenoxy-N-pyridin-2-ylbutanamide |
InChI |
InChI=1S/C15H16N2O2/c1-2-13(19-12-8-4-3-5-9-12)15(18)17-14-10-6-7-11-16-14/h3-11,13H,2H2,1H3,(H,16,17,18) |
InChI Key |
CCLWZYQBFWCPOO-UHFFFAOYSA-N |
SMILES |
CCC(C(=O)NC1=CC=CC=N1)OC2=CC=CC=C2 |
Canonical SMILES |
CCC(C(=O)NC1=CC=CC=N1)OC2=CC=CC=C2 |
Origin of Product |
United States |
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